Cas no 2680885-06-5 (benzyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate)

• Product Name: benzyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate
• CAS No: 2680885-06-5
• MF: C₁₆H₁₉NO₂
• MW: 257.327564477921
• CID: 5653577
• PubChem ID: 165914279
• Update Time: 2025-06-18

benzyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28280367
• 2680885-06-5
• benzyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate

• Inchi： 1S/C16H19NO2/c1-2-15(11-13-9-6-10-13)17-16(18)19-12-14-7-4-3-5-8-14/h1,3-5,7-8,13,15H,6,9-12H2,(H,17,18)
• InChI Key： LJFBPBUIGLFCAD-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C#C)CC1CCC1)=O

Computed Properties

• Exact Mass: 257.141578849g/mol
• Monoisotopic Mass: 257.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate

Introduction to Benzyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate (CAS No. 2680885-06-5)

Benzyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate, a compound with the chemical identifier CAS No. 2680885-06-5, represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its intricate structure, has garnered significant attention due to its potential applications in various scientific domains. The molecular framework of Benzyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate incorporates a benzyl group, a carbamate moiety, and a cyclobutyl substituent linked to an alkyne unit, making it a versatile scaffold for further chemical modifications and biological evaluations.

The synthesis of such complex molecules often involves multi-step reactions that require precise control over reaction conditions and reagent selection. The presence of the triple bond in the cyclobutylbutynyl moiety introduces unique reactivity, enabling diverse functionalization strategies. This attribute makes Benzyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate a valuable intermediate in the development of novel synthetic pathways and drug candidates.

In recent years, there has been growing interest in exploring the pharmacological properties of molecules with similar structural motifs. The carbamate group, known for its role in various bioactive compounds, has been extensively studied for its potential in modulating biological targets. Additionally, the cycloalkyl substituents, particularly cyclobutyl groups, are often incorporated into drug molecules to enhance metabolic stability and improve pharmacokinetic profiles. The combination of these features in Benzyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate suggests a promising candidate for further investigation.

One of the most intriguing aspects of this compound is its potential application in the field of medicinal chemistry. Researchers have been exploring its utility as a building block for more complex molecules with enhanced biological activity. The triple bond in the cyclobutylbutynyl chain provides a versatile handle for further functionalization, allowing chemists to tailor the molecule's properties to specific needs. This flexibility has led to several innovative synthetic approaches being developed, which could potentially be applied to other related compounds.

The latest advancements in computational chemistry have also played a crucial role in understanding the behavior of such complex molecules. Molecular modeling studies have provided valuable insights into the interactions between Benzyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate and various biological targets. These studies have helped researchers predict potential binding modes and optimize molecular structures for improved efficacy. The integration of experimental data with computational predictions has been instrumental in accelerating the discovery process.

Furthermore, the compound's unique structural features have attracted attention from materials scientists who are exploring its potential applications beyond pharmaceuticals. The rigid cycloalkyl ring and the presence of multiple reactive sites make it an attractive candidate for designing novel materials with specific properties. For instance, derivatives of this compound could be used to develop polymers with enhanced mechanical strength or to create functional coatings with tailored characteristics.

The synthesis and characterization of Benzyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate have also contributed to our understanding of reaction mechanisms and synthetic methodologies. The multi-step synthesis involving various transformations has provided valuable insights into how different functional groups can be introduced and manipulated under controlled conditions. These findings have not only advanced the field of organic chemistry but also paved the way for new synthetic strategies that could be applied to other complex molecules.

In conclusion, Benzyl N-(1-cyclobutylbut-3-yn-2-yl)carbamate (CAS No. 2680885-06-5) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its intricate structure and versatile reactivity make it a valuable tool for researchers exploring new synthetic pathways and biological targets. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in advancing scientific discovery.